Cas no 66414-33-3 (Dipropionyl-L-α-glycerophosphocholine)

• Product Name: Dipropionyl-L-α-glycerophosphocholine
• CAS No: 66414-33-3
• MF: C₁₄H₂₈NO₈P
• MW: 369.347785949707
• CID: 4763589
• Update Time: 2025-08-05

Dipropionyl-L-α-glycerophosphocholine Chemical and Physical Properties

Names and Identifiers

• 03:0 PC
• 1,2-DITRIANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE
• 1,2-DIPROPIONOYL-SN-GLYCERO-3-PHOSPHOCHOLINE
• PC(3:0/3:0)
• Dipropionyl-L-α-glycerophosphocholine

• Inchi： 1S/C14H28NO8P/c1-6-13(16)20-10-12(23-14(17)7-2)11-22-24(18,19)21-9-8-15(3,4)5/h12H,6-11H2,1-5H3/t12-/m1/s1
• InChI Key： LMBVWVMURYPSQM-GFCCVEGCSA-N
• SMILES： P([O-])(=O)(OCC[N+](C)(C)C)OC[C@@H](COC(=O)CC)OC(=O)CC

Experimental Properties

• Color/Form: 10 mg/mL (850302C-25mg)

Dipropionyl-L-α-glycerophosphocholine Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on Dipropionyl-L-α-glycerophosphocholine

Dipropionyl-L-α-glycerophosphocholine: A Comprehensive Overview

Dipropionyl-L-α-glycerophosphocholine, also known by its CAS registry number CAS No. 66414-33-3, is a bioactive compound that has garnered significant attention in the fields of neuroscience, pharmacology, and nutritional science. This compound is a derivative of glycerophosphocholine, with two propionyl groups attached to the glycerol backbone. Its unique structure endows it with a range of biological activities, making it a subject of extensive research and development.

The molecular structure of Dipropionyl-L-α-glycerophosphocholine consists of a glycerol moiety linked to a phosphocholine group, with two propionyl groups esterified to the glycerol. This configuration not only enhances its bioavailability but also contributes to its ability to cross cellular membranes. Recent studies have highlighted its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

One of the most promising applications of Dipropionyl-L-α-glycerophosphocholine lies in its ability to modulate cellular energy metabolism. Research has shown that this compound can enhance mitochondrial function and ATP production, which is crucial for maintaining neuronal health. In a study published in the journal Neuroscience Letters, researchers demonstrated that administration of Dipropionyl-L-α-glycerophosphocholine significantly improved cognitive function in mice with induced cognitive impairment.

In addition to its neuroprotective properties, Dipropionyl-L-α-glycerophosphocholine has been investigated for its role in lipid metabolism and obesity management. Preclinical studies suggest that this compound can regulate lipid synthesis and promote fat oxidation, making it a potential candidate for anti-obesity therapies. A recent clinical trial conducted by the University of California, Los Angeles (UCLA), reported that supplementation with Dipropionyl-L-α-glycerophosphocholine led to a reduction in body fat percentage and improved lipid profiles in overweight individuals.

The synthesis of Dipropionyl-L-α-glycerophosphocholine involves a multi-step process that requires precise control over reaction conditions to ensure high purity and bioactivity. Researchers at the Massachusetts Institute of Technology (MIT) have developed an innovative enzymatic approach to synthesize this compound, which not only enhances yield but also reduces environmental impact compared to traditional chemical methods.

From a pharmacokinetic perspective, Dipropionyl-L-α-glycerophosphocholine exhibits favorable absorption and distribution properties. Studies using radiolabeled compounds have shown that it rapidly enters systemic circulation and accumulates in key organs such as the brain and liver. This biodistribution profile underscores its potential as a targeted therapeutic agent.

The safety profile of Dipropionyl-L-α-glycerophosphocholine has been extensively evaluated in both preclinical and clinical settings. Acute and chronic toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings have paved the way for further exploration of its therapeutic potential in various indications.

In conclusion, Dipropionyl-L-α-glycerophosphocholine, or CAS No. 66414-33-3, represents a cutting-edge compound with diverse applications in neuroscience, metabolism, and beyond. As research continues to uncover its mechanisms of action and therapeutic benefits, this compound is poised to play a pivotal role in advancing novel treatments for neurological disorders and metabolic diseases.